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Compound of Interest

Compound Name: 2-Allylaniline

Cat. No.: B3051291

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physicochemical
properties of 2-allylaniline hydrochloride (CAS No: 138286-02-9). Intended for professionals in
research and drug development, this document consolidates available data on the compound's
chemical and physical characteristics. Due to the limited availability of specific experimental
data in publicly accessible literature, this guide also furnishes generalized, yet detailed,
experimental protocols for the determination of key physicochemical parameters. A logical
workflow for the characterization of such a compound is also presented.

Core Physicochemical Properties

2-Allylaniline hydrochloride is the salt of the aromatic amine 2-allylaniline. The protonation of
the amino group enhances its water solubility, a crucial factor in many chemical and
pharmaceutical applications.

Data Presentation

The quantitative and qualitative physicochemical data for 2-allylaniline hydrochloride are
summarized in the table below.
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Property Value Source
Molecular Formula CoH11N-HCI [1]
Molecular Weight 169.65 g/mol [1]
Appearance White t.o almost white

crystalline powder
Melting Point 132 °C TCI America
Boiling Point Data not available [2]
Solubility Soluble in water [2]
pKa Data not available
CAS Number 138286-02-9 TCI America

Note: Specific quantitative data for boiling point, solubility (e.g., in g/L), and pKa are not readily
available in the reviewed literature. The provided information is based on supplier safety data
sheets and chemical databases.

Experimental Protocols

While specific experimental procedures for determining the physicochemical properties of 2-
allylaniline hydrochloride are not detailed in the available literature, the following established
methodologies are recommended for its characterization.

Synthesis of 2-Allylaniline Hydrochloride

The preparation of 2-allylaniline hydrochloride is typically achieved through a straightforward
acid-base reaction.

Materials:
o 2-allylaniline (free base)
e Anhydrous diethyl ether (or other suitable organic solvent)

» Hydrochloric acid solution (e.g., 2 M in diethyl ether) or hydrogen chloride gas
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Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel (if using HCI solution) or gas inlet tube

Bichner funnel and filter paper

Vacuum flask

Procedure:

Dissolve a known quantity of 2-allylaniline in a minimal amount of anhydrous diethyl ether in
a round-bottom flask equipped with a magnetic stir bar.

e Cool the solution in an ice bath.

o Slowly add a stoichiometric equivalent of hydrochloric acid solution in diethyl ether dropwise
while stirring. Alternatively, bubble hydrogen chloride gas through the solution.

o A precipitate of 2-allylaniline hydrochloride will form.

» Continue stirring in the ice bath for 30 minutes after the addition is complete to ensure full
precipitation.

o Collect the solid product by vacuum filtration using a Buchner funnel.

e Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any
unreacted starting material.

e Dry the product under vacuum to yield the final 2-allylaniline hydrochloride.[3]

Determination of Melting Point

The melting point is a critical indicator of purity.
Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)
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e Capillary tubes (sealed at one end)
e Mortar and pestle

Procedure:

Ensure the 2-allylaniline hydrochloride sample is completely dry.

e Finely powder a small amount of the sample using a mortar and pestle.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm.

o Place the capillary tube in the heating block of the melting point apparatus.
o Heat the sample at a rate of 10-15 °C per minute initially.

e Once the temperature is within 20 °C of the expected melting point (132 °C), reduce the
heating rate to 1-2 °C per minute.

o Record the temperature at which the first liquid appears (the onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting). The
melting point is reported as this range.

Determination of Aqueous Solubility

A guantitative measure of solubility is essential for various applications.

Materials:

2-allylaniline hydrochloride

Distilled or deionized water

Scintillation vials or small flasks

Shaking incubator or orbital shaker at a constant temperature (e.g., 25 °C)

Analytical balance
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o UV-Vis spectrophotometer or HPLC system
e Centrifuge

e pH meter

Procedure (Equilibrium Solubility Method):

e Prepare a series of saturated solutions by adding an excess amount of 2-allylaniline
hydrochloride to a known volume of water in several vials.

o Seal the vials and place them in a shaking incubator at a constant temperature for a
sufficient period (e.g., 24-48 hours) to reach equilibrium.

« After the equilibration period, centrifuge the vials to pellet the undissolved solid.
o Carefully withdraw a known volume of the supernatant.
 Dilute the supernatant with a known volume of water to a concentration suitable for analysis.

o Determine the concentration of 2-allylaniline hydrochloride in the diluted supernatant using
a pre-validated analytical method, such as UV-Vis spectrophotometry (by creating a standard
curve) or HPLC.

» Calculate the original concentration in the saturated solution, which represents the solubility.

o Measure the pH of the saturated solution.

Determination of pKa

The pKa of the conjugate acid of 2-allylaniline can be determined to understand its ionization
behavior.

Method (Potentiometric Titration):

e Accurately weigh a sample of 2-allylaniline hydrochloride and dissolve it in a known volume
of deionized water.

» Place the solution in a temperature-controlled beaker with a magnetic stirrer.
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o Calibrate a pH meter with standard buffer solutions.
e Immerse the pH electrode in the sample solution.

« Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding
the titrant in small, known increments.

o Record the pH of the solution after each addition of the titrant.
o Continue the titration well past the equivalence point.
» Plot the pH versus the volume of titrant added.

e The pKa is the pH at the half-equivalence point (the point where half of the acid has been
neutralized). This can be determined from the titration curve.

Visualizations
Workflow for Physicochemical Characterization

The following diagram illustrates a logical workflow for the physicochemical characterization of
a compound like 2-allylaniline hydrochloride.

Workflow for Physicochemical Characterization

Note: No signaling pathways involving 2-allylaniline hydrochloride were identified in the
literature search.

Conclusion

This technical guide provides a summary of the currently available physicochemical properties
of 2-allylaniline hydrochloride. While core data such as molecular weight and melting point are
well-documented, a notable gap exists in the public domain regarding quantitative solubility,
boiling point, pKa, and detailed spectral analyses. The generalized experimental protocols
provided herein offer a robust framework for researchers to determine these properties and
further contribute to the comprehensive characterization of this compound. The logical workflow
presented can guide the systematic investigation of similar chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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